4,5-Diamino-1-methyl-3-(2-thienyl)pyrazole

• Molecular Formula: C8H10N4S
• Molecular Weight: 194.26 g/mol
• IUPAC Name: 2-methyl-5-thiophen-2-ylpyrazole-3,4-diamine
• InChI: InChI=1S/C8H10N4S/c1-12-8(10)6(9)7(11-12)5-3-2-4-13-5/h2-4H,9-10H2,1H3
• InChI Key: ZRNXYZIFJPNOIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)C2=CC=CS2)N)N

Description

4,5-Diamino-1-methyl-3-(2-thienyl)pyrazole is a useful research compound. Its molecular formula is C8H10N4S and its molecular weight is 194.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-amino-4-nitroso-1-methyl-3-(2-thienyl)-pyrazole (1.255 g, 6.03 mmol) in ethanol (90 ml) was hydrogenated at 20 p.s.i. over 10% palladium on carbon (130 mg) at room temperature for 2 hours. The mixture was filtered through Arbocel filter aid and the filtrate was concentrated under reduced pressure to give the title compound as a red-brown solid (1.133 g, 97%), m.p. 154°-155° C.